Cas no 2648931-13-7 (sodium (2R)-2-{[(benzyloxy)carbonyl]amino}-3-methoxy-3-oxopropane-1-sulfinate)

• Product Name: sodium (2R)-2-{[(benzyloxy)carbonyl]amino}-3-methoxy-3-oxopropane-1-sulfinate
• CAS No: 2648931-13-7
• MF: C₁₂H₁₄NNaO₆S
• MW: 323.297433376312
• CID: 6441347
• PubChem ID: 165455530
• Update Time: 2025-05-18

sodium (2R)-2-{[(benzyloxy)carbonyl]amino}-3-methoxy-3-oxopropane-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• 2648931-13-7
• sodium (2R)-2-{[(benzyloxy)carbonyl]amino}-3-methoxy-3-oxopropane-1-sulfinate
• EN300-724370

• Inchi： 1S/C12H15NO6S.Na/c1-18-11(14)10(8-20(16)17)13-12(15)19-7-9-5-3-2-4-6-9;/h2-6,10H,7-8H2,1H3,(H,13,15)(H,16,17);/q;+1/p-1/t10-;/m0./s1
• InChI Key： VPBYODAZGBBBDA-PPHPATTJSA-M
• SMILES： S(C[C@@H](C(=O)OC)NC(=O)OCC1C=CC=CC=1)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 323.04395262g/mol
• Monoisotopic Mass: 323.04395262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 362
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 124Ų

Additional information on sodium (2R)-2-{[(benzyloxy)carbonyl]amino}-3-methoxy-3-oxopropane-1-sulfinate

Introduction to Sodium (2R)-2-{[(benzyloxy)carbonyl]amino}-3-methoxy-3-oxopropane-1-sulfinate (CAS No. 2648931-13-7)

Sodium (2R)-2-{[(benzyloxy)carbonyl]amino}-3-methoxy-3-oxopropane-1-sulfinate is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. With the CAS number 2648931-13-7, this compound represents a fascinating intersection of organic chemistry and medicinal science. Its unique structural features make it a promising candidate for various therapeutic applications, particularly in the realm of enzyme inhibition and drug design.

The molecular structure of sodium (2R)-2-{[(benzyloxy)carbonyl]amino}-3-methoxy-3-oxopropane-1-sulfinate incorporates several key functional groups that contribute to its biological activity. The presence of a (benzyloxy)carbonyl group enhances its stability and reactivity, making it an attractive intermediate in synthetic chemistry. Additionally, the 3-methoxy and 3-oxopropane-1-sulfinate moieties introduce specific interactions with biological targets, which are crucial for its potential pharmacological effects.

In recent years, there has been a growing interest in the development of novel sulfonate-based compounds due to their diverse biological activities. Sodium (2R)-2-{[(benzyloxy)carbonyl]amino}-3-methoxy-3-oxopropane-1-sulfinate has been studied for its potential role in modulating enzymatic pathways, particularly those involving proteases and kinases. These enzymes are often implicated in various diseases, including cancer and inflammatory disorders. The compound's ability to interact with these targets makes it a valuable tool in the search for new therapeutic agents.

One of the most compelling aspects of sodium (2R)-2-{[(benzyloxy)carbonyl]amino}-3-methoxy-3-oxopropane-1-sulfinate is its stereochemical configuration. The (2R) configuration at the chiral center ensures optimal binding affinity to biological receptors, which is critical for drug efficacy. This stereochemical specificity has been a focus of research in the development of enantiomerically pure compounds, which often exhibit improved pharmacokinetic properties compared to their racemic counterparts.

The synthesis of sodium (2R)-2-{[(benzyloxy)carbonyl]amino}-3-methoxy-3-oxopropane-1-sulfinate involves a multi-step process that requires precise control over reaction conditions. The use of advanced synthetic methodologies ensures high yield and purity, which are essential for pharmaceutical applications. Recent advancements in catalytic processes have further refined the synthesis, making it more efficient and environmentally friendly.

Recent studies have highlighted the potential of sodium (2R)-2-{[(benzyloxy)carbonyl]amino}-3-methoxy-3-oxopropane-1-sulfinate as an inhibitor of specific enzymes involved in disease pathways. For instance, research has demonstrated its ability to inhibit proteases that are overexpressed in cancer cells, thereby blocking tumor growth and progression. Additionally, its interaction with kinases has shown promise in regulating inflammatory responses, making it a candidate for treating autoimmune diseases.

The compound's solubility profile also plays a crucial role in its therapeutic potential. Sodium (2R)-2-{[(benzyloxy)carbonyl]amino}-3-methoxy-3-oxopropane-1-sulfinate exhibits good solubility in both aqueous and organic solvents, which facilitates its formulation into various drug delivery systems. This versatility allows for multiple administration routes, including oral and intravenous formulations, enhancing patient compliance and therapeutic outcomes.

In conclusion, sodium (2R)-2-{[(benzyloxy)carbonyl]amino}-3-methoxy-3-oxopropane-1-sulfinate represents a significant advancement in pharmaceutical chemistry. Its unique structural features, stereochemical configuration, and biological activity make it a promising candidate for various therapeutic applications. As research continues to uncover new insights into its mechanisms of action, this compound is poised to play a crucial role in the development of next-generation drugs.